1-Benzyl-4-(4-chlorobutyryl)piperazine

• CAS RN: 83502-56-1
• Molecular Formula: C15H21ClN2O
• Molecular Weight: 280.79 g/mol
• IUPAC Name: 1-(4-benzylpiperazin-1-yl)-4-chlorobutan-1-one
• InChI: InChI=1S/C15H21ClN2O/c16-8-4-7-15(19)18-11-9-17(10-12-18)13-14-5-2-1-3-6-14/h1-3,5-6H,4,7-13H2
• InChI Key: XEQUXWHVKDWHQT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)C(=O)CCCCl

Description

1-Benzyl-4-(4-chlorobutyryl)piperazine is a useful research compound. Its molecular formula is C15H21ClN2O and its molecular weight is 280.79 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-Benzylpiperazine (1.0 g, 5.7 mmole) and triethylamine (1.17 ml, 8.5 mmole) were combined in 20 ml of methylene chloride. 4-Chlorovaleryl chloride (0.945 ml, 8.5 mmole) in 10 ml of methylene chloride was added dropwise over 20 minutes and the reaction mixture stirred for 16 hours at room temperature. Water (20 ml) was then added and the organic layer dried (anhydrous magnesium sulfate) and evaporated in vacuo to a gum. The gum was chromatographed on silica gel with ethyl acetate as eluant and tlc monitoring. Clean product fractions were combined and evaporated to yield the title product as a gum [920 mg, Rf 0.5 (ethyl acetate)].